![molecular formula C17H11Cl2FN2O3S B2919704 Methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-fluoro-1,3-benzothiazol-3-yl]acetate CAS No. 1005724-35-5](/img/structure/B2919704.png)
Methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-fluoro-1,3-benzothiazol-3-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound involves intricate steps, including the condensation of 2,5-dichlorobenzoyl chloride with 6-fluoro-1,3-benzothiazole-2-amine . The resulting intermediate is then reacted with methyl acetate , leading to the formation of Methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-fluoro-1,3-benzothiazol-3-yl]acetate .
Molecular Structure Analysis
The molecular formula of this compound is C₁₇H₁₁Cl₂FN₂O₃S , with an average mass of 413.250 Da . The monoisotopic mass is approximately 411.985138 Da . You can visualize its structure on ChemSpider here .
Scientific Research Applications
Spectroscopic and Quantum Mechanical Studies
Research has been conducted on benzothiazolinone acetamide analogs, focusing on their spectroscopic and quantum mechanical properties. These studies include vibrational spectra and electronic properties analysis, highlighting the potential of these compounds as photosensitizers in dye-sensitized solar cells (DSSCs). Their light-harvesting efficiency (LHE) and free energy of electron injection make them suitable for photovoltaic applications. Additionally, their nonlinear optical (NLO) activity and molecular docking with Cyclooxygenase 1 (COX1) indicate possible biomedical applications (Mary et al., 2020).
Novel Aldose Reductase Inhibitors
A series of iminothiazolidin-4-one acetate derivatives have been synthesized and evaluated for their inhibitory effects on aldehyde reductase (ALR1) and aldose reductase (ALR2), enzymes implicated in diabetic complications. The derivatives exhibited significant inhibitory potency, suggesting their potential as novel drugs for treating diabetic complications (Ali et al., 2012).
Synthesis of Oxadiazoles with Benzothiazolylthiol Grouping
Research has explored the synthesis of 1,3,4-oxadiazoles containing benzothiazolylthiol groupings. These compounds were synthesized through various chemical reactions, indicating the versatility of benzothiazolyl compounds in chemical synthesis (Kelarev et al., 2000).
Antimicrobial and Antitumor Activities
Studies have been conducted on benzothiazole-imino-benzoic acid ligands and their metal complexes, showing good antimicrobial activity against various bacterial strains. This highlights the potential of benzothiazole derivatives in developing new antimicrobial agents (Mishra et al., 2019). Additionally, fluorinated benzothiazolo imidazole compounds have shown promising antimycobacterial activity, further supporting the medicinal application of these compounds (Sathe et al., 2011).
properties
IUPAC Name |
methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-fluoro-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2FN2O3S/c1-25-15(23)8-22-13-5-3-10(20)7-14(13)26-17(22)21-16(24)11-6-9(18)2-4-12(11)19/h2-7H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDPXZCASYJHPFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-fluoro-1,3-benzothiazol-3-yl]acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.